Cas no 121541-66-0 (4H-Inden-4-one, 6-[4-[[6-deoxy-4-O-(6-deoxy-α-L-mannopyranosyl)-β-D-galactopyranosyl]oxy]-3,7-dimethyl-2,6-octadienyl]octahydro-6-hydroxy-5-(3-hydroxy-2,6-dimethyl-1,5-heptadienyl)-3a,7-dimethyl- (9CI))

• Product Name: 4H-Inden-4-one, 6-[4-[[6-deoxy-4-O-(6-deoxy-α-L-mannopyranosyl)-β-D-galactopyranosyl]oxy]-3,7-dimethyl-2,6-octadienyl]octahydro-6-hydroxy-5-(3-hydroxy-2,6-dimethyl-1,5-heptadienyl)-3a,7-dimethyl- (9CI)
• CAS No: 121541-66-0
• MF: C₄₂O₁₂
• MW: 696.442211151123
• CID: 193154
• Update Time: 2024-03-01

4H-Inden-4-one, 6-[4-[[6-deoxy-4-O-(6-deoxy-α-L-mannopyranosyl)-β-D-galactopyranosyl]oxy]-3,7-dimethyl-2,6-octadienyl]octahydro-6-hydroxy-5-(3-hydroxy-2,6-dimethyl-1,5-heptadienyl)-3a,7-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4H-Inden-4-one,6-[4-[[6-deoxy-4-O-(6-deoxy-a-L-mannopyranosyl)-b-D-galactopyranosyl]oxy]-3,7-dimethyl-2,6-octadienyl]octahydro-6-hydroxy-5-(3-hydroxy-2,6-dimethyl-1,5-heptadienyl)-3a,7-dimethyl-(9CI)
• XestovaninA
• 4H-Inden-4-one,6-[4-[[6-deoxy-4-O-(6-deoxy-a-L-mannopyranosyl)-b-D-galactopyranosyl]oxy]-3,7-dimethyl-2,6-octadienyl]octahydr
• 4H-Inden-4-one, 6-[4-[[6-deoxy-4-O-(6-deoxy-α-L-mannopyranosyl)-β-D-galactopyranosyl]oxy]-3,7-dimethyl-2,6-octadienyl]octahydro-6-hydroxy-5-(3-hydroxy-2,6-dimethyl-1,5-heptadienyl)-3a,7-dimethyl- (9CI)

• Inchi： 1S/C42O12/c1-21(2)13-15-30(43)24(6)20-29-38(49)41(10)18-11-12-28(41)25(7)42(29,50)19-17-23(5)31(16-14-22(3)4)53-39-36(48)34(46)37(27(9)52-39)54-40-35(47)33(45)32(44)26(8)51-40
• InChI Key： RRKJTHUICBAQOG-UHFFFAOYSA-N
• SMILES： [C][C]1[C]([O])[C]([O])[C]([O])[C](O[C]2[C]([O])[C]([O])[C](O[C](/C(=[C]\[C]C3([C](/[C]=C(/[C]([C]/[C]=C(\[C])/[C])[O])\[C])C(=O)C4([C]([C][C][C]4)[C]3[C])[C])[O])/[C])[C]/[C]=C(\[C])/[C])O[C]2[C])O1 |^1:0,1,2,3,4,5,6,7,8,10,11,12,13,14,15,17,19,22,23,25,27,29,30,31,32,36,40,41,42,43,44,46,48,49,51,52,^4:20,26,37,38,39,45|